| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 59330-1L-F |
propan-2-amine |
75-31-0 | ≥97.0% (GC) | 1L |
￥483.84 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 471291-25ML |
propan-2-amine |
75-31-0 | 25ml |
¥312.6 | 2023-12-06 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 471291-250ML |
propan-2-amine |
75-31-0 | 250ml |
¥333.54 | 2023-12-06 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 471291-1L |
propan-2-amine |
75-31-0 | 1l |
¥480.49 | 2023-12-06 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 45945-1G |
propan-2-amine |
75-31-0 | 1g |
¥952.85 | 2025-01-14 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I811685-10L |
Isopropylamine |
75-31-0 | AR,99.0% | 10L |
￥916.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I811684-5L |
Isopropylamine |
75-31-0 | CP,98% | 5L |
￥513.00 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I875475-2.5L |
Isopropylamine |
75-31-0 | 70% in H2O | 2.5L |
228.00 | 2021-05-17 | |
| TRC | I823975-25g |
Isopropylamine |
75-31-0 | 25g |
$ 64.00 | 2023-09-07 | ||
| TRC | I823975-50g |
Isopropylamine |
75-31-0 | 50g |
$ 81.00 | 2023-09-07 |
Audited Supplier
Audited Supplier
Audited Supplier
Propan-2-amine, also known by its CAS registry number 75-31-0, is a versatile organic compound widely utilized in industrial and research applications. This secondary amine, structurally characterized by an amino group attached to the second carbon of a propane chain, exhibits unique chemical properties that make it valuable across multiple sectors. Its molecular formula, C3H9N, and moderate polarity contribute to its solubility in water and organic solvents—a feature frequently explored in amine-based synthesis and pharmaceutical intermediates.
Recent trends in green chemistry have spurred interest in propan-2-amine as a potential catalyst or reagent in sustainable processes. Researchers are investigating its role in CO2 capture technologies, where its amine functionality could aid in carbon sequestration—a hot topic aligned with global climate goals. Additionally, its derivatives appear in agrochemical formulations, particularly in crop protection products, reflecting the compound's relevance to precision agriculture innovations.
The compound's physical properties—including a boiling point of 32-34°C and characteristic ammonia-like odor—require careful handling in laboratory settings. Analytical techniques like gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) are commonly employed for purity verification, addressing quality control concerns raised in chemical manufacturing forums. Industry professionals frequently search for propan-2-amine safety data sheets and compatibility charts, underscoring the need for accurate technical documentation.
In material science, 75-31-0 serves as a building block for polyurethane catalysts and corrosion inhibitors, with patent literature revealing novel applications in polymer modification. The compound's nucleophilic nature makes it valuable for heterocyclic compound synthesis, particularly in developing bioactive molecules—a subject of intense study in medicinal chemistry circles. These applications align with growing public interest in advanced materials and drug discovery processes.
Environmental fate studies of propan-2-amine indicate moderate biodegradability under aerobic conditions, prompting discussions about eco-friendly chemical alternatives in online sustainability communities. Regulatory databases show compliance with major chemical inventory lists (TSCA, EINECS), though users increasingly seek information about REACH compliance updates and industrial emission standards related to volatile amines.
From a commercial perspective, propan-2-amine market dynamics reflect broader trends in specialty chemicals demand. Supply chain analyses note regional production clusters in Asia and North America, with pricing fluctuations tied to propylene feedstock availability—a connection often queried in chemical economics searches. The compound's role in electronic-grade solvents for semiconductor manufacturing has gained attention amid global chip supply chain discussions.
Emerging research explores 75-31-0 derivatives for energy storage applications, particularly in battery electrolyte formulations—a timely intersection with renewable energy technological advancements. This application potential frequently appears in materials science literature and clean tech investment reports, demonstrating the compound's relevance to next-generation technologies.
Quality specifications for propan-2-amine typically emphasize ≥99% purity grades, with analytical certificates detailing impurity profiles—a critical consideration for fine chemical purchasers. The compound's shelf life under nitrogen atmosphere and compatibility with common laboratory storage materials remain frequent topics in chemical handling guidelines and process safety manuals.
In academic settings, propan-2-amine serves as an exemplary compound for teaching amine chemistry principles, appearing in undergraduate organic chemistry experiments worldwide. Its straightforward synthesis routes and characteristic reactivity make it valuable for demonstrating nucleophilic substitution mechanisms—an educational application that generates consistent search traffic from chemistry educators and students.
The compound's future applications may expand into bioconjugation chemistry for biopharmaceuticals and nanomaterial functionalization, areas showing exponential growth in scientific publications. As industries prioritize multifunctional chemicals, 75-31-0 continues to attract research attention for its balanced reactivity and structural adaptability—qualities that sustain its importance across chemical disciplines.
